Cas no 626217-79-6 (1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine)

• Product Name: 1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine
• CAS No: 626217-79-6
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• MDL: MFCD03856660
• CID: 879901
• PubChem ID: 1085210
• Update Time: 2025-10-22

1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-N-(pyridin-3-ylmethyl)piperidin-4-amine
• (1-Methyl-piperidin-4-yl)-pyridin-3-ylmethyl-amine
• 1-methyl-N-(pyridin-3-ylmethyl)piperidin-4-amine(SALTDATA: 2.12oxalate)
• (1-methyl(4-piperidyl))(3-pyridylmethyl)amine
• (1-METHYL-PIPERIDIN-4-YL)-(PYRIDIN-3-YL)METHYL-AMINE
• AC1Q3ZNF
• ST070535
• 1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine
• AKOS000301889
• 626217-79-6
• CS-0300952
• EN300-148665
• SCHEMBL13621153
• DTXSID10360167

• MDL： MFCD03856660
• Inchi： 1S/C12H19N3/c1-15-7-4-12(5-8-15)14-10-11-3-2-6-13-9-11/h2-3,6,9,12,14H,4-5,7-8,10H2,1H3
• InChI Key： OMTMWLSXGHRLID-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 205.15800
• Monoisotopic Mass: 205.157898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 183.3±27.9 °C
• PSA: 28.16000
• LogP: 1.59420

1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine

Introduction to 1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine (CAS No. 626217-79-6)

1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 626217-79-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, characterized by its complex molecular structure, which includes a pyridine moiety and a methyl-substituted amine group. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable scaffold for designing novel therapeutic agents.

The structural framework of 1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine consists of a piperidine ring substituted at the 1-position with a methyl group, while the nitrogen atom at the 4-position is further functionalized with a propyl chain that terminates in a pyridine ring at the 3-position. This configuration creates multiple sites for interaction with biological targets, which is a critical factor in drug design. The presence of both basic and aromatic functionalities allows for potential interactions with acidic or basic residues in proteins, making it a promising candidate for modulating enzyme activity and receptor binding.

In recent years, there has been growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs), which play a pivotal role in various biological processes and are often associated with diseases such as cancer, inflammation, and neurodegeneration. The compound 1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine has been explored as a potential scaffold for designing PPI modulators due to its ability to engage multiple binding pockets on target proteins. Its pyridine moiety can interact with hydrophobic pockets, while the amine group can form hydrogen bonds with polar residues.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop derivatives with enhanced potency and selectivity. For instance, modifications to the pyridine ring have been shown to improve binding affinity to specific kinases, which are overexpressed in many cancers. Additionally, the introduction of fluorine atoms at strategic positions has been demonstrated to enhance metabolic stability and bioavailability, key factors in drug development.

The pharmacological profile of 1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine has been studied in various preclinical models. Initial assays have suggested that it exhibits inhibitory activity against certain enzymes implicated in disease pathways. However, further research is needed to fully elucidate its mechanism of action and potential side effects. The compound’s ability to modulate protein interactions makes it particularly interesting for developing treatments targeting disorders where aberrant protein-protein interactions are central pathogenic mechanisms.

Advances in computational chemistry have also played a crucial role in optimizing the properties of 1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-amine. Molecular docking studies have been employed to predict how this compound interacts with its intended biological targets. These simulations have helped identify key residues involved in binding and have guided the design of analogs with improved pharmacokinetic profiles. Additionally, virtual screening techniques have been used to mine large chemical libraries for similar compounds that may offer additional therapeutic benefits.

The synthesis of 1-methyl-N-[(pyridin-3-yl)methyl]piperidin-4-ammonia involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the pyridine substituent at the 3-position is particularly challenging due to its sensitivity to nucleophilic attack. However, recent advances in synthetic methodologies have made it more feasible to produce this compound in high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the complex core structure efficiently.

As interest in targeted therapies continues to grow, compounds like 1-methyl-N-[(pyridin--3--yl)methyl]-- piperidin--4--amine are expected to play an increasingly important role in drug discovery pipelines. Their unique structural features provide a rich foundation for medicinal chemists to explore new therapeutic avenues. Furthermore, the growing body of evidence supporting the importance of PPIs as drug targets underscores the potential of this class of compounds.

In conclusion,1--methyl--N-[(pyridine--3--yl)methyle]- piperidine--4--amine (CAS No.--626217--79--6) represents a promising candidate for further investigation in pharmaceutical research. Its complex molecular architecture offers multiple opportunities for interaction with biological targets, making it suitable for developing novel therapeutics against various diseases. While more research is needed to fully understand its potential and limitations, this compound exemplifies how structural innovation can drive advancements in drug discovery and development.